molecular formula C10H9I B8385739 1,2-Dihydro-4-iodonaphthalene

1,2-Dihydro-4-iodonaphthalene

Cat. No.: B8385739
M. Wt: 256.08 g/mol
InChI Key: SHCFUKZLHOUIGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Dihydro-4-iodonaphthalene is a useful research compound. Its molecular formula is C10H9I and its molecular weight is 256.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9I

Molecular Weight

256.08 g/mol

IUPAC Name

4-iodo-1,2-dihydronaphthalene

InChI

InChI=1S/C10H9I/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6-7H,3,5H2

InChI Key

SHCFUKZLHOUIGK-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC=CC=C2C(=C1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of I2 (14 g, 56 mmol) in ether (100 mL) added slowly at 5° C. over a 50 minute period to a solution of (3,4-dihydro-2H-naphthalen-1-ylidene)-hydrazine (4.5 g, 28 mmol, prepared from α-tetralone and hydrazine) and tert-butyl-tetramethylguanidine (43 g, 251 mmol, prepared from tetramethylurea, triphosgene, and tert-butylamine) in ether (100 mL). After the addition is complete, the mixture is stirred for 30 minutes and the ether (100 mL) is removed. The residue is heated for 1 hout at 90° C. and then cooled to room temperature. The mixture is diluted with ether and washed successively with 1N HCl, aq. Na2S2O3, aq. NaHCO3, and then saturated brine. The organic layers are dried, concentrated, and purified by flash chromatography (elution with hexane only) to give 6.4 g 4-iodo-1,2-dihydro-naphthalene: 1H NMR (CDCl3) 7.42 (d, 1H), 7.26-7.14 (m, 2H), 7.01 (d, 1H), 6.83 (t, 1H), 2.84 (t, 2H), 2.39-2.32 (m, 2H).
Name
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
43 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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